7-fluoro-2,3-dihydro-1H-indene-4-carbaldehyde
Overview
Description
7-fluoro-2,3-dihydro-1H-indene-4-carbaldehyde is a useful research compound. Its molecular formula is C10H9FO and its molecular weight is 164.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-fluoro-2,3-dihydro-1H-indene-4-carbaldehyde involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2,3-dihydro-1H-indene", "4-chlorobenzaldehyde", "fluorine gas", "sodium hydroxide", "sodium hydride", "acetic acid", "acetic anhydride", "sulfuric acid", "water" ], "Reaction": [ "Step 1: 2,3-dihydro-1H-indene is reacted with sodium hydride in anhydrous THF to form the corresponding indenyl sodium salt.", "Step 2: The indenyl sodium salt is then reacted with 4-chlorobenzaldehyde in the presence of acetic acid to form 7-chloro-2,3-dihydro-1H-indene-4-carbaldehyde.", "Step 3: Fluorine gas is bubbled through a solution of 7-chloro-2,3-dihydro-1H-indene-4-carbaldehyde in acetic anhydride to form 7-fluoro-2,3-dihydro-1H-indene-4-carbaldehyde.", "Step 4: The crude product is then treated with a mixture of sulfuric acid and water to obtain the final product in high yield." ] } | |
CAS No. |
2731011-04-2 |
Molecular Formula |
C10H9FO |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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